14,15-Dihydrosiphonodiol

• Molecular Formula: C23H26O2
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (Z,2R)-tricos-20-en-3,5,10,12,22-pentayne-1,2-diol
• InChI: InChI=1S/C23H26O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23(25)22-24/h1,3-4,23-25H,5-10,15-17,22H2/b4-3-/t23-/m1/s1
• InChI Key: CXKNSXTVPUUYQM-GYLQWBMOSA-N
• Isomeric SMILES: C#C/C=C\CCCCCCC#CC#CCCCC#CC#C[C@H](CO)O
• Canonical SMILES: C#CC=CCCCCCCC#CC#CCCCC#CC#CC(CO)O
• Synonyms: 14,15-dihydrosiphonodiol

Description

14,15-Dihydrosiphonodiol is a polyacetylenediol compound isolated from marine sponges of the genus Callyspongia . Structurally, it features two hydroxyl groups and a conjugated diyne system with partial saturation at the 14,15-position, distinguishing it from its unsaturated analogs like siphonodiol . Pharmacologically, it exhibits dual bioactivity:

• Antiproliferative Activity: Demonstrates inhibitory effects against HL-60 leukemia cells (IC₅₀ = 6.5 µg/mL) .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural Analogues from Callyspongia Sponges

The genus Callyspongia yields multiple polyacetylenediols, including callyspongidiol and siphonodiol, which share core structural motifs but differ in saturation and stereochemistry (Figure 1) .

Compound	Structural Features	Source (Extract)	Key Bioactivities	IC50 (HL-60)	References
14,15-Dihydrosiphonodiol	14,15-dihydro modification of diyne system	Callyspongia sp. (EtOAc)	- Antiproliferative - DC activation, Th1/Th2 polarization, IL-10 upregulation	6.5 µg/mL
Callyspongidiol	Fully unsaturated diyne system	Callyspongia sp. (EtOAc)	- Antiproliferative - DC activation, similar to dihydrosiphonodiol	6.5 µg/mL
Siphonodiol	Fully unsaturated diyne system	Callyspongia lindgreni (EtOH)	- Potent antiproliferative activity - Limited immune modulation data	2.8 µg/mL

Key Structural and Functional Differences :

• Bioactivity Trade-offs: Siphonodiol exhibits superior antiproliferative potency (IC50 = 2.8 µg/mL), likely due to its unsaturated diyne enhancing electrophilic reactivity. However, its immunomodulatory effects remain understudied compared to dihydrosiphonodiol .
• Immune Modulation: Both dihydrosiphonodiol and callyspongidiol enhance DC maturation and IL-10 production, but dihydrosiphonodiol uniquely promotes IL-10⁺ T cells, suggesting a bias toward regulatory immune responses .

Functional Analogues in Marine Pharmacology

While structurally distinct, the following compounds share overlapping immunomodulatory or antiproliferative mechanisms:

Grassystatins A–C (Linear Peptides)

• Source: Marine cyanobacterium Lyngbya confervoides.
• Activity : Inhibit cathepsin E (IC₅₀ = 0.3–0.8 nM) and T cell proliferation, reducing IL-17 and IFN-γ .
• Contrast: Unlike dihydrosiphonodiol, grassystatins suppress T cell responses rather than activating DCs, indicating divergent therapeutic applications (e.g., allergies vs. cancer) .